BE“GH@ Safety Operating Guide

Check Availability & Pricing
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Compound of Interest

Compound Name: R78206

cat. No.: B1678728

This guide provides essential safety and logistical information for the proper disposal and
handling of the chemical R78206, intended for researchers, scientists, and drug development
professionals. The following procedures are based on available safety data and general
laboratory best practices.

Chemical Identification:

Name: R78206[1]

CAS Number: 124436-97-1[1]

Chemical Formula: C22H29N303[1]

Primary Use: Research purposes as a pyridazinamine derivative that inhibits the formation of
poliovirus eclipse particles. This product is not intended for human or veterinary use.[1]

Safety and Handling Summary

A Safety Data Sheet (SDS) from Sigma-Aldrich classifies R78206 as not a hazardous
substance or mixture. However, standard laboratory precautions should always be observed.
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Category Recommendation

Wear protective gloves, clothing, and eye
Personal Protective Equipment (PPE) protection. Handle with gloves and use proper

glove removal technique to avoid skin contact.

First Aid - Inhalation Move the person to fresh air.

] ) ) Take off immediately all contaminated clothing.
First Aid - Skin Contact ) o
Rinse skin with water/shower.

] ) Rinse out with plenty of water. Remove contact
First Aid - Eye Contact .
lenses if present and easy to do.

_ . _ Make the victim drink water (two glasses at
First Aid - Ingestion ) )
most). Consult a doctor if feeling unwell.

Store in a dry, dark place. For short-term

storage (days to weeks), maintain a temperature

Storage
J of 0 - 4°C. For long-term storage (months to
years), store at -20°C.[1]
R78206 is shipped under ambient temperature
Shipping as a non-hazardous chemical and is stable for

several weeks during ordinary shipping.[1]

Disposal Procedures for R78206

As R78206 is not classified as a hazardous substance, its disposal should follow institutional
and local guidelines for non-hazardous chemical waste.

Step-by-Step Disposal of R78206 Solutions

o Consult Local Regulations: Before disposal, always consult your institution's Environmental
Health and Safety (EHS) department and local regulations for disposal of non-hazardous
chemical waste.[2][3]

» Small Quantities: For small quantities of R78206 solutions, and with approval from your EHS
department, it may be permissible to dispose of them down the sink with copious amounts of
water.[2]
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Large Quantities: For larger volumes, or if drain disposal is not permitted, collect the waste in
a designated, properly labeled container. The label should clearly state "Non-hazardous
waste: R78206 solution.”

Waste Collection: Arrange for pickup and disposal through your institution's hazardous waste
management program, even for non-hazardous materials, to ensure proper handling and
disposal.

Disposal of Empty R78206 Containers

Triple Rinse: Empty containers that held R78206 should be triple-rinsed with a suitable
solvent (e.g., water or another appropriate solvent that can dissolve the chemical residue).[3]

[4]

Collect Rinsate: The rinsate from the first rinse may need to be collected and disposed of as
chemical waste, following the procedures for R78206 solutions. Consult your EHS
guidelines.[4]

Deface Label: After thorough rinsing and air-drying, completely deface or remove the original
chemical label to prevent misidentification.[2][3]

Dispose of Container: The clean, defaced container can typically be disposed of in the
regular laboratory glass or plastic recycling stream, or as regular trash.[3]

Disposal of Contaminated Materials

Gloves and PPE: Dispose of contaminated gloves and other disposable personal protective
equipment in accordance with applicable laws and good laboratory practices for non-
hazardous chemical waste.

Labware: Glassware and other lab materials contaminated with R78206 should be
thoroughly cleaned. If disposable, they can be discarded as regular laboratory waste after
cleaning.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of R78206

and its associated containers.
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Caption: Workflow for the disposal of R78206 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal and Handling of R78206]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1678728#r78206-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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